Cas no 1329778-95-1 (1-(4-bromophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(4-bromophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1329778-95-1
• MF: C₁₁H₁₀BrN₃O
• MW: 280.120601177216
• CID: 6251502
• PubChem ID: 82203597
• Update Time: 2025-10-24

1-(4-bromophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde
• 1-[(4-Bromophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1610554
• 1329778-95-1

• Inchi： 1S/C11H10BrN3O/c1-8-11(7-16)13-14-15(8)6-9-2-4-10(12)5-3-9/h2-5,7H,6H2,1H3
• InChI Key： KVTQXJDWPKUDMH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C(C)=C(C=O)N=N1

Computed Properties

• Exact Mass: 279.00072g/mol
• Monoisotopic Mass: 279.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(4-bromophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde

Recent Advances in the Application of 1-(4-bromophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 1329778-95-1) in Chemical Biology and Pharmaceutical Research

The compound 1-(4-bromophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 1329778-95-1) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic aldehyde derivative, featuring a triazole core with bromophenyl and methyl substituents, demonstrates unique physicochemical properties that make it particularly valuable for drug discovery and bioconjugation applications. Recent studies have explored its potential as a versatile building block for the synthesis of novel bioactive molecules and as a tool compound for probing biological systems.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized this compound as a key intermediate in the development of selective kinase inhibitors. The bromophenyl moiety was found to contribute significantly to target binding affinity, while the aldehyde functionality enabled efficient derivatization through reductive amination reactions. The resulting compounds showed nanomolar potency against several cancer-related kinases, with improved selectivity profiles compared to existing inhibitors. Molecular docking studies revealed that the triazole ring forms crucial hydrogen bonds with conserved residues in the ATP-binding pocket.

Another significant application was reported in ACS Chemical Biology, where 1329778-95-1 was employed as a click chemistry handle for protein labeling. The aldehyde group was selectively conjugated to aminooxy-modified biomolecules, while the triazole moiety participated in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This dual functionality allowed for efficient two-step labeling of cell surface receptors, enabling advanced fluorescence imaging studies of receptor trafficking dynamics in live cells.

The compound's potential in antimicrobial drug development was highlighted in a recent European Journal of Medicinal Chemistry publication. Structural modifications of the parent scaffold yielded derivatives with potent activity against drug-resistant Gram-positive bacteria, including MRSA strains. Importantly, these compounds displayed low cytotoxicity against mammalian cells, suggesting a favorable therapeutic window. Mechanistic studies indicated interference with bacterial cell wall biosynthesis as the primary mode of action.

Recent synthetic methodology developments have significantly improved access to this valuable scaffold. A 2024 Nature Protocols paper described an optimized one-pot procedure for its preparation from commercially available starting materials, achieving 85% yield with excellent purity. This advancement has facilitated broader adoption of the compound in high-throughput screening campaigns and combinatorial chemistry approaches.

Emerging applications in chemical proteomics have further expanded the utility of 1329778-95-1. Its incorporation into activity-based probes has enabled selective labeling and identification of cysteine proteases in complex biological samples. The bromine atom serves as both a spectroscopic handle for detection and a site for further functionalization, making these probes particularly versatile for target identification and validation studies.

Ongoing research continues to uncover new applications for this multifunctional compound. Current clinical trials are evaluating derivatives of 1-(4-bromophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde as potential therapeutics for inflammatory diseases and certain cancers. The compound's unique combination of synthetic accessibility, derivatization potential, and biological activity positions it as an important tool in modern drug discovery and chemical biology research.